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Compound of Interest

Compound Name: Decyl isocyanate

CAS No.: 1191-69-1

Cat. No.: B074211

Get Quote

Decyl isocyanate (CAS No. 1191-69-1) is a linear alkyl isocyanate, a class of organic

compounds characterized by the highly reactive isocyanate functional group (-N=C=O)

attached to a ten-carbon alkyl chain.[1] This structure imparts a dual nature to the molecule: a

long, hydrophobic alkyl tail and a highly electrophilic functional group. This combination makes

decyl isocyanate a valuable and versatile reagent in various fields, from polymer chemistry

and materials science to the synthesis of biologically active molecules for drug development.[1]

[2] Its utility lies in the predictable and efficient reactions of the isocyanate moiety with a wide

range of nucleophiles, allowing for the covalent modification of surfaces and the synthesis of

complex molecular architectures.[3][4] This guide provides a comprehensive overview of its

core chemical properties, reactivity, applications, and essential safety protocols for its handling

and use in a research environment.

Part 1: Core Physicochemical Properties
The physical characteristics of decyl isocyanate are primarily dictated by its C10 alkyl chain,

resulting in a colorless to light yellowish liquid with negligible solubility in water but good

solubility in common organic solvents.[2] It is sensitive to moisture and should be stored

accordingly to prevent degradation.[2][5]
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Table 1: Physicochemical Data for Decyl Isocyanate
Property Value Source(s)

Molecular Formula C₁₁H₂₁NO [6][7]

Molecular Weight 183.29 g/mol [6][7]

CAS Number 1191-69-1 [7]

Appearance Colorless liquid

Density 0.880 g/mL at 25 °C [8]

Boiling Point 85-89 °C [8]

Refractive Index (n20/D) 1.4360 [8]

Flash Point 90.6 °C (195.1 °F) - closed cup

Water Solubility Negligible [2]

Purity Typically ≥98% [7]

Molecular Structure
The structure of decyl isocyanate is fundamental to its reactivity. The linear ten-carbon chain

provides flexibility and hydrophobicity, while the N=C=O group is the site of its chemical

transformations.
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Caption: General reaction pathway of decyl isocyanate with a nucleophile.

Reaction with Alcohols (Urethane Formation): The reaction with alcohols produces a stable

urethane linkage. [3][9]This is one of the most fundamental reactions in polyurethane

chemistry. [10][11]The reaction rate is influenced by the steric hindrance of the alcohol, with

primary alcohols being more reactive than secondary ones. [9]The process is often catalyzed

by tertiary amines or organometallic compounds. [10][12] R-NCO + R'-OH → R-NH-C(O)-O-

R' (Urethane)

Reaction with Amines (Urea Formation): Amines react very rapidly with isocyanates to form

urea derivatives. [3][10]This reaction is generally much faster than the reaction with alcohols

and typically does not require a catalyst. [10]Aliphatic amines are more reactive than

aromatic amines due to their higher basicity. [10] R-NCO + R'₂NH → R-NH-C(O)-NR'₂ (Urea)

Reaction with Water (Hydrolysis): Decyl isocyanate is moisture-sensitive because it reacts

with water. [2][5]This reaction initially forms an unstable carbamic acid, which then

decomposes to yield a primary amine (decylamine) and carbon dioxide gas. [3]The newly

formed amine can then react with another molecule of decyl isocyanate to form a
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disubstituted urea. This reactivity is the basis for the formation of polyurethane foams, where

the CO₂ acts as a blowing agent. [3] R-NCO + H₂O → [R-NH-COOH] → R-NH₂ + CO₂

Homopolymerization
Under certain conditions, particularly with anionic initiators, isocyanates can undergo

homopolymerization to form polyisocyanates (1-nylons), which are rigid-rod polymers. [13]This

process involves the opening of the C=N bond.

Part 3: Applications in Research and Development
The predictable reactivity of decyl isocyanate makes it a valuable tool for chemical synthesis

and modification.

Polymer and Materials Science: As a monofunctional isocyanate, decyl isocyanate is used

to introduce long alkyl chains onto polymer backbones, modifying surface properties such as

hydrophobicity. It can act as a chain terminator in polyurethane synthesis or be used to

create specific end-functionalized polymers. Its analogues, like dodecyl and octadecyl
isocyanate, are used in surface coatings, adhesives, and as modifiers for materials like

cellulose nanocrystals to improve their compatibility with polymer matrices. [2][4]* Drug

Development and Proteomics: Decyl isocyanate is used in the synthesis of potential

proteasome inhibitors. It can be reacted with peptides to create urea-linked derivatives,

which are explored for their biological activity. [1]This application highlights its utility in

creating libraries of modified compounds for screening in drug discovery pipelines. [1]*

Organic Synthesis: It serves as a versatile intermediate for synthesizing various organic

compounds. For example, its reaction with phosphinimines is a route to producing

carbodiimides, which are themselves important reagents in organic chemistry. [14]

Part 4: Experimental Protocols and Handling
Safety and Hazard Profile
Decyl isocyanate is a hazardous chemical and must be handled with appropriate precautions.

GHS Hazard Statements: It is harmful if swallowed, in contact with skin, or if inhaled (H302,

H312, H332). [6]It causes skin and serious eye irritation (H315, H319). [6]Critically, it may

cause allergy or asthma symptoms or breathing difficulties if inhaled, and may cause an
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allergic skin reaction, classifying it as a respiratory and skin sensitizer (H334, H317). [6]*

Handling Precautions: All work should be conducted in a well-ventilated chemical fume hood.

[5]Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a face shield, is mandatory. [5]Avoid inhalation of vapors and any contact with skin or

eyes. [5]Containers should be kept tightly closed under an inert gas (e.g., nitrogen or argon)

to protect from moisture. [15]

Workflow for a Typical Urethane Synthesis
This protocol describes the synthesis of a simple urethane by reacting decyl isocyanate with a

primary alcohol (e.g., 1-butanol) as a model system.
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Preparation

Reaction

Workup & Purification

1. Dry Glassware
(Oven-dried, cooled under N₂)
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(e.g., THF) and Alcohol

3. Place under Inert Atmosphere
(Nitrogen/Argon)

4. Slowly Add Decyl Isocyanate
(via syringe) with stirring

5. Monitor Reaction
(TLC or IR Spectroscopy)

6. Quench Reaction
(if necessary)

7. Solvent Removal
(Rotary Evaporation)

8. Purify Product
(e.g., Column Chromatography)
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Caption: Experimental workflow for urethane synthesis using decyl isocyanate.
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Materials & Equipment:

Decyl isocyanate (98%)

1-Butanol (anhydrous)

Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

Round-bottom flask, magnetic stirrer, stir bar

Syringes, needles, and septa

Inert gas supply (Nitrogen or Argon)

Thin-layer chromatography (TLC) plate or IR spectrometer

Procedure:

Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under a stream

of inert gas to exclude atmospheric moisture.

Setup: To a round-bottom flask equipped with a magnetic stir bar, add anhydrous THF (e.g.,

20 mL) and 1-butanol (1.0 equivalent). Seal the flask with a septum and purge with inert gas.

Reactant Addition: While stirring the solution at room temperature, slowly add decyl
isocyanate (1.0 equivalent) dropwise via a syringe. An exothermic reaction may be

observed.

Reaction Monitoring: The reaction progress can be monitored by TLC or by observing the

disappearance of the strong isocyanate peak (~2250-2275 cm⁻¹) in the IR spectrum.

Workup: Once the reaction is complete, the solvent can be removed under reduced pressure

using a rotary evaporator.

Purification: The crude product can be purified by flash column chromatography on silica gel

if necessary to yield the pure decyl butyl urethane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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